Cas no 2172183-21-8 (1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2172183-21-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6560439
• PubChem ID: 165602886
• Update Time: 2025-11-06

1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid
• 2172183-21-8
• EN300-1630742

• Inchi： 1S/C13H22O3/c1-9-8-13(9,10(14)15)12(16)6-4-11(2,3)5-7-12/h9,16H,4-8H2,1-3H3,(H,14,15)
• InChI Key： BZIPPVHKXKTYGA-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(C(=O)O)CC1C

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid

Introduction to 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172183-21-8)

1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172183-21-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid is noteworthy for its cyclohexyl and cyclopropane moieties, which confer specific physicochemical properties. The presence of a hydroxyl group and a carboxylic acid functional group further enhances its reactivity and solubility. These structural elements are crucial for understanding the compound's behavior in biological systems and its potential as a therapeutic agent.

The synthesis of 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid has been explored through various synthetic routes. One common approach involves the reaction of a suitable cyclohexane derivative with a cyclopropane precursor, followed by functional group modifications to introduce the hydroxyl and carboxylic acid groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of catalytic systems and green solvents. These improvements have not only enhanced the yield and purity of the final product but also reduced the environmental impact of the synthesis process.

In terms of biological activities, 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid has demonstrated significant potential in several areas. Studies have shown that it exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary research suggests that the compound may have antioxidant properties, which could further contribute to its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid in various medical conditions. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and have paved the way for more advanced clinical studies. The compound's unique mechanism of action and favorable pharmacokinetic profile make it an attractive candidate for further development.

Beyond its therapeutic applications, 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid has also been studied for its potential use in diagnostic imaging. Its ability to bind to specific biomarkers or receptors can be exploited to develop imaging agents for early disease detection and monitoring. This dual functionality—therapeutic and diagnostic—positions the compound as a versatile tool in medical research and practice.

In conclusion, 1-(1-hydroxy-4,4-dimethylcyclohexyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172183-21-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, and diverse biological activities make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapies and diagnostic tools.